Cas no 1013756-73-4 (N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1013756-73-4
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6063721
• PubChem ID: 16952068
• Update Time: 2025-05-20

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-(6-methoxy-2-benzothiazolyl)-1,5-dimethyl-
• 1013756-73-4
• F2446-0001
• AKOS024648870
• N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• N-(6-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-8-6-11(17-18(8)2)13(19)16-14-15-10-5-4-9(20-3)7-12(10)21-14/h4-7H,1-3H3,(H,15,16,19)
• InChI Key： HFWRHNJRQMFIRD-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(NC2=NC3=CC=C(OC)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.91±0.70(Predicted)

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

Professional Introduction to N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1013756-73-4)

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1013756-73-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by their unique structural and functional properties, which make them highly relevant in the development of novel therapeutic agents.

The molecular structure of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide incorporates key pharmacophoric elements that are known to enhance binding affinity and metabolic stability. The presence of a benzothiazole moiety and a pyrazole carboxamide group provides a rich scaffold for further derivatization and optimization. Such structural features are often exploited in medicinal chemistry to modulate biological activity, making this compound a promising candidate for drug discovery programs.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The benzothiazole core is particularly well-studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of the 6-methoxy substituent into the benzothiazole ring enhances its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the pyrazole carboxamide moiety contributes to the compound's stability under physiological conditions, making it an attractive scaffold for further development.

The 1,5-dimethyl group in the pyrazole ring further fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets. This modification is particularly significant in the context of enzyme inhibition, where subtle changes in steric and electronic environments can lead to dramatic improvements in potency and selectivity. Recent computational studies have demonstrated that the dimethyl substitution enhances the compound's ability to bind to protein targets by stabilizing key interactions through van der Waals forces and hydrogen bonding.

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include cyclization reactions to form the benzothiazole and pyrazole rings, followed by functional group modifications to introduce the carboxamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure with high efficiency and yield.

The pharmacological profile of this compound has been extensively evaluated in vitro using various bioassay systems. Initial studies have shown promising activity against enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary cell-based assays indicate that the compound exhibits selective toxicity toward certain cancer cell lines, making it a valuable candidate for further preclinical investigation.

The role of computational chemistry in optimizing N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and identifying key interactions with biological targets. These insights have guided synthetic modifications aimed at improving potency and reducing off-target effects. For instance, virtual screening has been used to identify analogs with enhanced binding affinity for specific enzymes, demonstrating the power of integrating computational methods with experimental approaches.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1013756-73-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in addressing unmet medical needs.